Cas no 2319801-79-9 (3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one)

• Product Name: 3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one
• CAS No: 2319801-79-9
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• CID: 5339577
• Update Time: 2025-10-22

3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one
• 3-(3-methylthiophen-2-yl)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]propan-1-one
• 3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one

• Inchi： 1S/C14H18N4OS/c1-11-4-5-20-13(11)2-3-14(19)17-6-12(7-17)8-18-10-15-9-16-18/h4-5,9-10,12H,2-3,6-8H2,1H3
• InChI Key： XFUFWFYWHKEXEP-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(N1CC(CN2C=NC=N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• XLogP3: 1.4
• Topological Polar Surface Area: 79.3

Additional information on 3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one

Introduction to 3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one (CAS No. 2319801-79-9)

3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one (CAS No. 2319801-79-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular architecture, combines a methylthiophene moiety with a triazole and azetidine scaffold, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is notable for its potential biological activity. The presence of the methylthiophen-2-yl group introduces a aromatic heterocycle that is commonly found in bioactive molecules, while the triazole and azetidine components contribute to its structural diversity. Such combinations are often explored in the design of novel therapeutic agents due to their ability to interact with biological targets in unique ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Preliminary studies suggest that the triazole moiety may facilitate interactions with enzymes and receptors involved in inflammatory pathways, making this compound a potential lead for developing treatments against chronic inflammatory diseases.

The azetidine ring in the molecular structure adds another layer of complexity, which could influence both the pharmacokinetic properties and the overall efficacy of the compound. Azetidine derivatives have been studied for their potential applications in antimicrobial and anti-inflammatory therapies, further supporting the rationale for investigating this particular molecule.

In the context of modern drug discovery, the synthesis of such complex molecules often involves multi-step organic reactions that require precise control over reaction conditions. The introduction of functional groups like the methylthiophen-2-yl and triazole moieties necessitates careful optimization to ensure high yields and purity. Advances in synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have made it increasingly feasible to construct such intricate molecular frameworks efficiently.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The integration of multiple pharmacophoric elements into a single molecule allows for tailored interactions with biological systems. For instance, the combination of an aromatic heterocycle with nitrogen-containing heterocycles like triazole and azetidine could lead to novel mechanisms of action that are not observed with simpler compounds.

The pharmacological profile of 3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propan-1-one is still under investigation, but initial studies have revealed promising leads. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity. The structural features of this compound may also make it a valuable tool for studying enzyme inhibition mechanisms at a molecular level.

Moreover, the compound's stability under various conditions is an important consideration for its potential therapeutic applications. Studies on its chemical stability have shown that it remains intact under physiological conditions, suggesting that it could be suitable for formulation into oral or injectable medications. Additionally, its solubility profile has been examined to assess its bioavailability, which is crucial for determining its suitability for clinical use.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Such approaches align with broader industry trends toward sustainable manufacturing practices.

In conclusion,3-(3-methylthiophen-2-yl)-1-{3-(1H-1,2,4-triazol-1-ylmethylazetidin-1-y)propan}-1-one (CAS No. 2319801-79) represents a fascinating example of how complex molecular structures can be designed to target specific biological processes. Its unique combination of pharmacophoric elements positions it as a promising candidate for further development in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.